5-(Butan-2-ylidene)imidazolidine-2,4-dione

• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol
• IUPAC Name: (5E)-5-butan-2-ylideneimidazolidine-2,4-dione
• InChI: InChI=1S/C7H10N2O2/c1-3-4(2)5-6(10)9-7(11)8-5/h3H2,1-2H3,(H2,8,9,10,11)/b5-4+
• InChI Key: SAJFNBFKWLDJBX-SNAWJCMRSA-N
• Isomeric SMILES: CC/C(=C/1\C(=O)NC(=O)N1)/C
• Canonical SMILES: CCC(=C1C(=O)NC(=O)N1)C

Description

This compound belongs to the class of imidazolidinediones, which are known for their diverse chemical and biological properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Butan-2-ylidene)imidazolidine-2,4-dione typically involves the condensation of hydantoin with butan-2-one under acidic or basic conditions. The reaction is often carried out in the presence of a catalyst such as p-toluenesulfonic acid or sodium hydroxide. The reaction mixture is heated to reflux, and the product is isolated by crystallization .

Industrial Production Methods

On an industrial scale, the production of this compound can be achieved through continuous flow processes, which allow for better control of reaction parameters and higher yields. The use of automated reactors and real-time monitoring systems ensures consistent product quality and reduces the risk of side reactions .

Chemical Reactions Analysis

Types of Reactions

5-(Butan-2-ylidene)imidazolidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imidazolidinedione derivatives.

Reduction: Reduction reactions can yield hydantoin derivatives with different substituents.

Substitution: Nucleophilic substitution reactions can introduce various functional groups into the imidazolidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include various substituted imidazolidinediones, which can exhibit different chemical and biological properties depending on the nature of the substituents .

Scientific Research Applications

5-(Butan-2-ylidene)imidazolidine-2,4-dione has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antibacterial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and diabetes.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 5-(Butan-2-ylidene)imidazolidine-2,4-dione involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to enzymes and receptors, modulating their activity.

Pathways Involved: It can influence various cellular pathways, including those involved in cell proliferation, apoptosis, and inflammation

Comparison with Similar Compounds

Similar Compounds

5-Methyl-5-phenylhydantoin: Known for its anticonvulsant properties.

5,5-Diphenylhydantoin: Commonly used as an antiepileptic drug.

5-Ethyl-5-phenylhydantoin: Studied for its potential therapeutic applications

Uniqueness

5-(Butan-2-ylidene)imidazolidine-2,4-dione is unique due to its specific structural features, which confer distinct chemical and biological properties.